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Compound of Interest

Compound Name: Azafrin

Cat. No.: B1237201 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Azafrin is a carotenoid pigment found in the rhizomes of plants such as Alectra parasitica and

has been noted for its potential therapeutic properties.[1][2] Accurate and reliable quantitative

analysis of azafrin is crucial for quality control, standardization of extracts, and

pharmacokinetic studies. This application note details a validated reversed-phase high-

performance liquid chromatography (RP-HPLC) method for the determination of azafrin. The

described protocol is specific, accurate, precise, and reproducible for the identification and

quantification of azafrin in plant materials.[1][2]

Quantitative Data Summary
The HPLC method for azafrin analysis was validated to ensure its reliability and accuracy. The

validation parameters are summarized in the table below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1237201?utm_src=pdf-interest
https://www.benchchem.com/product/b1237201?utm_src=pdf-body
https://www.tandfonline.com/doi/pdf/10.1080/14786419.2014.896009
https://pubmed.ncbi.nlm.nih.gov/24627973/
https://www.benchchem.com/product/b1237201?utm_src=pdf-body
https://www.benchchem.com/product/b1237201?utm_src=pdf-body
https://www.benchchem.com/product/b1237201?utm_src=pdf-body
https://www.tandfonline.com/doi/pdf/10.1080/14786419.2014.896009
https://pubmed.ncbi.nlm.nih.gov/24627973/
https://www.benchchem.com/product/b1237201?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification Result

Linearity

Range 10 - 80 µg/mL
Correlation coefficient (r²) =

0.998

Precision

Intraday Precision (%RSD) < 2% Complies

Interday Precision (%RSD) < 2% Complies

Accuracy

Recovery 98 - 102% Complies

Specificity
No interference from blank and

placebo
Specific

Limit of Detection (LOD) Signal-to-noise ratio of 3:1 Determined

Limit of Quantification (LOQ) Signal-to-noise ratio of 10:1 Determined

System Suitability

Tailing Factor ≤ 2 Complies

Theoretical Plates > 2000 Complies

Experimental Protocols
This section provides a detailed methodology for the analysis of azafrin using HPLC.

Materials and Reagents
Azafrin standard (98% purity)[1]

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Acetic acid (AR grade)
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Water (HPLC grade)

Rhizome powder of Alectra parasitica or other azafrin-containing plant material

Instrumentation and Chromatographic Conditions
HPLC System: An HPLC system equipped with a UV-Vis detector.

Column: Hibar LiChrocart Purospher Star RP-18 (250 mm x 4.6 mm, 5 µm particle size)

Mobile Phase: Acetonitrile and 0.1% acetic acid (100:0.1 v/v)

Flow Rate: 1 mL/min

Detection Wavelength: 417 nm

Injection Volume: 20 µL

Temperature: Ambient

Mode: Isocratic

Preparation of Standard Solutions
Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of azafrin standard and

dissolve it in 10 mL of methanol.

Working Standard Solutions: From the stock solution, prepare a series of standard solutions

with concentrations of 10, 20, 40, 60, and 80 µg/mL by diluting with methanol.

Preparation of Sample Solution
Accurately weigh approximately 5 g of the dried rhizome powder.

Extract the powder with 40 mL of methanol using a Soxhlet apparatus for 3 hours.

Filter the extract and transfer it to a 50 mL volumetric flask.

Make up the volume to 50 mL with methanol.
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Filter the solution through a 0.45 µm syringe filter before injecting it into the HPLC system.

Analytical Procedure
Equilibrate the HPLC system with the mobile phase for at least 30 minutes or until a stable

baseline is achieved.

Inject 20 µL of the blank (methanol), followed by the standard solutions and the sample

solution.

Record the chromatograms and measure the peak area for azafrin.

Construct a calibration curve by plotting the peak area against the concentration of the

standard solutions.

Determine the concentration of azafrin in the sample by interpolating its peak area from the

calibration curve.

Diagrams

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1237201?utm_src=pdf-body
https://www.benchchem.com/product/b1237201?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample & Standard Preparation HPLC Analysis

Data Analysis

Sample Preparation
(Soxhlet Extraction)

HPLC System
(RP-C18 Column)

Inject Sample

Standard Preparation
(Serial Dilution)

Inject Standards

UV Detection
(417 nm)

Elution

Mobile Phase
(Acetonitrile:0.1% Acetic Acid)

Chromatogram Acquisition

Signal

Quantification
(Calibration Curve)

Result
(Azafrin Concentration)

Click to download full resolution via product page

Caption: Experimental workflow for the HPLC analysis of azafrin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1237201?utm_src=pdf-custom-synthesis
https://www.tandfonline.com/doi/pdf/10.1080/14786419.2014.896009
https://pubmed.ncbi.nlm.nih.gov/24627973/
https://pubmed.ncbi.nlm.nih.gov/24627973/
https://www.benchchem.com/product/b1237201#high-performance-liquid-chromatography-hplc-method-for-azafrin-analysis
https://www.benchchem.com/product/b1237201#high-performance-liquid-chromatography-hplc-method-for-azafrin-analysis
https://www.benchchem.com/product/b1237201#high-performance-liquid-chromatography-hplc-method-for-azafrin-analysis
https://www.benchchem.com/product/b1237201#high-performance-liquid-chromatography-hplc-method-for-azafrin-analysis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1237201?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

